Cas no 1361601-21-9 (3-Amino-2-(2,3,6-trichlorophenyl)pyridine)

3-Amino-2-(2,3,6-trichlorophenyl)pyridine is a heterocyclic compound featuring a pyridine core substituted with an amino group and a 2,3,6-trichlorophenyl moiety. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both amino and trichlorophenyl groups enhances its versatility in cross-coupling reactions, nucleophilic substitutions, and as a building block for more complex molecules. Its well-defined chemical properties and stability under various conditions make it suitable for research and industrial applications requiring precise functionalization. The compound is typically handled under controlled conditions due to its reactive functional groups.
3-Amino-2-(2,3,6-trichlorophenyl)pyridine structure
1361601-21-9 structure
Product Name:3-Amino-2-(2,3,6-trichlorophenyl)pyridine
CAS No:1361601-21-9
MF:C11H7Cl3N2
MW:273.545679330826
CID:4966940
Update Time:2025-10-05

3-Amino-2-(2,3,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-2-(2,3,6-trichlorophenyl)pyridine
    • Inchi: 1S/C11H7Cl3N2/c12-6-3-4-7(13)10(14)9(6)11-8(15)2-1-5-16-11/h1-5H,15H2
    • InChI Key: USOFHJKQWWEUMY-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=C(C=1C1C(=CC=CN=1)N)Cl)Cl

Computed Properties

  • Exact Mass: 271.967481 g/mol
  • Monoisotopic Mass: 271.967481 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 273.5
  • XLogP3: 3.7
  • Topological Polar Surface Area: 38.9

3-Amino-2-(2,3,6-trichlorophenyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013030932-250mg
3-Amino-2-(2,3,6-trichlorophenyl)pyridine
1361601-21-9 97%
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475.20 USD 2021-06-22
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3-Amino-2-(2,3,6-trichlorophenyl)pyridine
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3-Amino-2-(2,3,6-trichlorophenyl)pyridine
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Additional information on 3-Amino-2-(2,3,6-trichlorophenyl)pyridine

Comprehensive Overview of 3-Amino-2-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361601-21-9)

3-Amino-2-(2,3,6-trichlorophenyl)pyridine, with the CAS number 1361601-21-9, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a trichlorophenyl group and an amino substitution. Its molecular formula and precise structure make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and crop protection applications.

In recent years, the demand for 3-Amino-2-(2,3,6-trichlorophenyl)pyridine has surged due to its potential role in developing novel therapeutics. Researchers are exploring its utility in targeting specific enzymes or receptors, leveraging its chlorinated aromatic and pyridine moieties for enhanced binding affinity. The compound's CAS 1361601-21-9 is frequently cited in patent literature, highlighting its relevance in innovation-driven industries. Additionally, its stability and reactivity profile make it a candidate for further derivatization, aligning with the growing trend of structure-activity relationship (SAR) studies.

From an agrochemical perspective, 3-Amino-2-(2,3,6-trichlorophenyl)pyridine is investigated for its potential as a precursor to pesticides or herbicides. The trichlorophenyl group is known to confer resistance to degradation, a trait desirable in crop protection agents. With increasing global emphasis on sustainable agriculture, this compound's role in developing low-environmental-impact solutions is a hot topic among researchers and industry stakeholders. Its CAS 1361601-21-9 is often associated with studies on eco-friendly pest management.

The synthesis of 3-Amino-2-(2,3,6-trichlorophenyl)pyridine typically involves multi-step organic reactions, including halogenation and amination processes. Optimizing these synthetic routes is a key focus area, as cost-effective and scalable production methods are critical for industrial adoption. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify the purity and identity of the compound, ensuring compliance with regulatory standards. The compound's CAS 1361601-21-9 is a benchmark for quality control in these analyses.

In the context of drug discovery, 3-Amino-2-(2,3,6-trichlorophenyl)pyridine is part of a broader effort to address unmet medical needs. Its structural motifs are being evaluated for activity against infectious diseases and chronic conditions, reflecting the pharmaceutical industry's shift toward targeted therapies. The compound's CAS 1361601-21-9 is increasingly referenced in academic publications, underscoring its interdisciplinary relevance. Furthermore, its potential as a building block for small-molecule inhibitors aligns with the rise of precision medicine.

Environmental and safety considerations are paramount when handling 3-Amino-2-(2,3,6-trichlorophenyl)pyridine. While not classified as hazardous under standard regulations, proper storage and handling protocols are recommended to ensure workplace safety. The compound's CAS 1361601-21-9 is included in material safety data sheets (MSDS) to provide clear guidelines for researchers and manufacturers. This aligns with the broader industry focus on green chemistry and sustainable practices.

Looking ahead, the applications of 3-Amino-2-(2,3,6-trichlorophenyl)pyridine are expected to expand, driven by advancements in synthetic chemistry and computational modeling. Its CAS 1361601-21-9 will likely remain a key identifier in patent filings and research collaborations. As the scientific community continues to explore its potential, this compound exemplifies the intersection of innovation and practicality in modern chemical research.

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